butyl 4-{[(1E)-(3-ethoxy-2-hydroxyphenyl)methylene]amino}benzoate

• IUPAC Name: butyl 4-[(3-ethoxy-2-hydroxyphenyl)methylideneamino]benzoate
• InChI: InChI=1S/C20H23NO4/c1-3-5-13-25-20(23)15-9-11-17(12-10-15)21-14-16-7-6-8-18(19(16)22)24-4-2/h6-12,14,22H,3-5,13H2,1-2H3
• InChI Key: FYRMVHRKGUZKFY-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC(=O)C1=CC=C(C=C1)N=CC2=C(C(=CC=C2)OCC)O
• Molecular Formula: C20H23NO4
• Molecular Weight: 341.4 g/mol

Description

Butyl 4-{[(1E)-(3-ethoxy-2-hydroxyphenyl)methylene]amino}benzoate is a chemical compound with the molecular formula C₂₀H₂₃NO₄ and a molecular weight of 341.4 g/mol . It falls under the category of additional biochemicals and is commonly used in proteomics research.

Synthesis Analysis

The synthetic pathway for butyl 4-{[(1E)-(3-ethoxy-2-hydroxyphenyl)methylene]amino}benzoate involves the condensation of 4-aminobenzoic acid with an aldehyde (likely 3-ethoxy-2-hydroxybenzaldehyde ) in the presence of a suitable base. The butyl ester group is introduced to enhance solubility and stability.

Molecular Structure Analysis

The compound’s structure consists of a benzoate core with an appended amino group and an ethoxy-substituted phenyl ring . The 1E configuration indicates a single bond between the amino group and the benzoate moiety. The butyl group is attached to the benzoate through an ester linkage.

Scientific Research Applications

Physico-chemical Properties

A study explored the physico-chemical properties of compounds with potential beta-adrenolytic activity, focusing on derivatives including butyl 4-{[(1E)-(3-ethoxy-2-hydroxyphenyl)methylene]amino}benzoate. Key parameters such as lipophilicity, surface activity, and adsorbability were investigated to understand the relationship between the compound's structure and its biological activity. This research lays the groundwork for quantitative structure-activity studies by establishing spectral characteristics, pKa values, and parameters of lipophilicity among other properties (Stankovicová et al., 2014).

Polymerization Processes

Another application involves the stereospecific cationic polymerization of mesomorphic vinyl ethers, including derivatives of butyl 4-{[(1E)-(3-ethoxy-2-hydroxyphenyl)methylene]amino}benzoate. This research highlighted how polymers produced under varying conditions exhibit different stereoregularities. The study contributes to understanding the influence of tacticity on mesomorphism and molecular organization, with implications for developing new materials with tailored properties (Hellermark et al., 1996).

Synthesis Methodologies

Research into convenient synthesis methods has led to advancements in producing compounds like methyl 2-hydroxy-4-oxo-4-(substituted phenyl)butanoates, key intermediates for synthesizing biologically active compounds. Such methodologies are crucial for developing pharmaceuticals, showcasing the compound's significance in medicinal chemistry (Zhang et al., 2009).

Optical and Nonlinear Properties

The optical and nonlinear properties of derived Schiff base compounds, including butyl 4-{[(1E)-(3-ethoxy-2-hydroxyphenyl)methylene]amino}benzoate, have been studied for their potential applications in optical limiting and as pressure sensors. These compounds exhibit significant mechanochromic luminescence, making them suitable for advanced optical materials and sensors (Abdullmajed et al., 2021), (Zhao et al., 2019).

Future Directions

: Santa Cruz Biotechnology: Butyl 4-{[(1E)-(3-ethoxy-2-hydroxyphenyl)methylene]amino}benzoate : Santa Cruz Biotechnology (Chinese version): Butyl 4-{[(1E)-(3-ethoxy-2-hydroxyphenyl)methylene]amino}benzoate : Santa Cruz Biotechnology: Butyl 4-[(3-ethoxy-2-hydroxybenzyl)amino]benzoate